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Compound of Interest

Compound Name: Dec-5-ene

Cat. No.: B1669984 Get Quote

Essential Safety and Handling Guide for Dec-5-
ene
This guide provides critical safety, handling, and disposal information for Dec-5-ene, tailored for

researchers, scientists, and drug development professionals. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Dec-5-ene is a flammable liquid and vapor that may be fatal if swallowed and enters airways.

[1][2] It is crucial to handle this chemical with appropriate safety measures to prevent exposure

and ensure safe disposal.

Health and Safety Information
Proper personal protective equipment (PPE) is the primary defense against chemical exposure.

The selection of PPE depends on the specific laboratory procedures and the potential for

contact.

Table 1: Personal Protective Equipment (PPE) for Handling Dec-5-ene
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Scenario Hand Protection
Eye and Face

Protection
Body Protection

Respiratory

Protection

Routine Lab

Work (small

quantities in a

fume hood)

Chemically

resistant gloves

(e.g., Nitrile)

Chemical safety

goggles
Laboratory coat

Not generally

required when

handled in a

certified chemical

fume hood

Weighing and

Transferring

(open bench)

Double-gloving

with chemically

resistant gloves

Chemical safety

goggles and a

face shield

Laboratory coat

and a chemically

resistant apron

A properly fitted

respirator (e.g.,

N95 or higher)

may be

necessary if

there is a risk of

aerosolization

Spill Cleanup

Heavy-duty,

chemically

resistant gloves

Chemical safety

goggles and a

face shield

Chemically

resistant

coveralls or

apron over a lab

coat

Air-purifying

respirator with

appropriate

cartridges for

organic vapors

Emergency

(large spill or fire)

Heavy-duty,

chemically

resistant gloves

Full-face

respirator with

appropriate

cartridges

Full-body

chemically

resistant suit

Self-contained

breathing

apparatus

(SCBA)

Table 2: Physical and Chemical Properties of Dec-5-ene
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Property Value Reference

Molecular Formula C10H20 [1][3]

Molecular Weight 140.27 g/mol [1][3]

Appearance Flammable liquid and vapor [1][2]

Flash Point
49 °C / 120.2 °F (for 1-

Decene)
[4]

Autoignition Temperature 210 °C / 410 °F (for 1-Decene) [4]

Experimental Protocols
Safe Handling Protocol:

Preparation: Before handling, ensure that a certified chemical fume hood is operational.

Have all necessary PPE, spill cleanup materials, and waste containers readily available.

Personal Protective Equipment: At a minimum, wear a laboratory coat, chemical safety

goggles, and nitrile gloves. For procedures with a higher risk of splashing, a face shield and

a chemically resistant apron are necessary.[5]

Handling: Conduct all procedures involving Dec-5-ene within a chemical fume hood to

minimize inhalation exposure. Use explosion-proof equipment and non-sparking tools.[4][6]

Keep the container tightly closed when not in use.[2][4]

Waste Disposal:

Liquid Waste: Collect all solutions containing Dec-5-ene in a designated, labeled, and

sealed hazardous waste container.[5]

Solid Waste: Dispose of contaminated materials (e.g., gloves, paper towels) in a separate,

labeled hazardous solid waste container.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[5][7]
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Decontamination: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.[5] Clean the work area and any contaminated equipment.

Emergency Spill Protocol:

Evacuate: In the event of a large spill, immediately evacuate the area and alert others.

Ventilate: If it is safe to do so, increase ventilation to the area.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the spill.[5]

Personal Protective Equipment: Before attempting to clean a spill, don the appropriate PPE

as outlined in Table 1.

Cleanup: Carefully collect the absorbed material and place it in a labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent, collecting the rinsate as

hazardous waste.

Seek Medical Attention: If exposure occurs, seek immediate medical attention.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Dec-5-ene.
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Risk Assessment

PPE Selection

Action

Start: Handling Dec-5-ene

Assess Task
(e.g., routine work, spill)

Assess Quantity
(small vs. large)

Routine Work

High Risk PPE:
- Full-body Suit

- Full-face Respirator
- Heavy-duty Gloves

Spill/Emergency

Assess Ventilation
(fume hood vs. open bench)

Low Risk PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Fume Hood

Medium Risk PPE:
- Add Face Shield

- Add Apron
- Consider Respirator

Open Bench

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Dec-5-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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